Cas no 68896-31-1 (1-methylcyclohexane-1-thiol)

1-Methylcyclohexane-1-thiol is a sulfur-containing organic compound characterized by a cyclohexane ring substituted with a methyl group and a thiol functional group at the same carbon position. This structure imparts distinct reactivity, making it useful in organic synthesis, particularly in thiol-ene click chemistry and as a building block for more complex sulfur derivatives. Its sterically hindered thiol group offers controlled reactivity, reducing unwanted side reactions. The compound is also of interest in fragrance applications due to its potential sulfurous notes. It should be handled under inert conditions to prevent oxidation of the thiol moiety. Typical purity grades range from 95% to 99%, depending on synthetic route and purification methods.

1-methylcyclohexane-1-thiol structure

Product Name:1-methylcyclohexane-1-thiol

CAS No:68896-31-1

MF:C₇H₁₄S

MW:130.251060962677

CID:6355884

PubChem ID:20571464

Update Time:2025-05-28

1-methylcyclohexane-1-thiol Chemical and Physical Properties

Names and Identifiers

- 1-methylcyclohexane-1-thiol
- EN300-1780056
- methylcyclohexanethiol
- 68896-31-1
- SCHEMBL266679
- OPVQCLPKQYQDFG-UHFFFAOYSA-N
- Inchi： 1S/C7H14S/c1-7(8)5-3-2-4-6-7/h8H,2-6H2,1H3
- InChI Key： OPVQCLPKQYQDFG-UHFFFAOYSA-N
- SMILES： SC1(C)CCCCC1

Computed Properties

Exact Mass: 130.08162162g/mol
Monoisotopic Mass: 130.08162162g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 72.5
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 1Å²

1-methylcyclohexane-1-thiol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1780056-0.05g	1-methylcyclohexane-1-thiol	68896-31-1	0.05g	$851.0	2023-09-20
Enamine	EN300-1780056-0.1g	1-methylcyclohexane-1-thiol	68896-31-1	0.1g	$892.0	2023-09-20
Enamine	EN300-1780056-0.25g	1-methylcyclohexane-1-thiol	68896-31-1	0.25g	$933.0	2023-09-20
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Enamine	EN300-1780056-1.0g	1-methylcyclohexane-1-thiol	68896-31-1	1g	$1014.0	2023-06-03
Enamine	EN300-1780056-2.5g	1-methylcyclohexane-1-thiol	68896-31-1	2.5g	$1988.0	2023-09-20
Enamine	EN300-1780056-5.0g	1-methylcyclohexane-1-thiol	68896-31-1	5g	$2940.0	2023-06-03
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Enamine	EN300-1780056-1g	1-methylcyclohexane-1-thiol	68896-31-1	1g	$1014.0	2023-09-20
Enamine	EN300-1780056-5g	1-methylcyclohexane-1-thiol	68896-31-1	5g	$2940.0	2023-09-20